Cas no 955403-49-3 (3-[2-fluoro-4-(trifluoromethyl)phenyl]propanal)

• Product Name: 3-[2-fluoro-4-(trifluoromethyl)phenyl]propanal
• CAS No: 955403-49-3
• MF: C₁₀H₈F₄O
• MW: 220.163537025452
• MDL: MFCD09028585
• CID: 832792
• PubChem ID: 53434372
• Update Time: 2025-04-19

3-[2-fluoro-4-(trifluoromethyl)phenyl]propanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 2-fluoro-4-(trifluoroMethyl)- (or 3-(2-Fluoro-4-trifluoroMethylphenyl)propionaldehyde )
• 3-(2-fluoro-4-trifluoromethylphenyl)propionaldehyde
• 3-[2-Fluoro-4-(trifluoromethyl)phenyl]propanal
• Benzenepropanal, 2-fluoro-4-(trifluoromethyl)- r 3-(2-Fluoro-4-trifluoromethylphenyl)propionaldehyde
• SCHEMBL585296
• Benzenepropanal, 2-fluoro-4-(trifluoromethyl)- or 3-(2-Fluoro-4-trifluoromethylphenyl)propionaldehyde
• EN300-1932815
• Benzenepropanal,2-fluoro-4-(trifluoromethyl)-
• 955403-49-3
• 3-(2-fluoro-4-trifluoromethyl-phenyl)-propionaldehyde
• 3-[2-fluoro-4-(trifluoromethyl)phenyl]propanal

• MDL： MFCD09028585
• Inchi： 1S/C10H8F4O/c11-9-6-8(10(12,13)14)4-3-7(9)2-1-5-15/h3-6H,1-2H2
• InChI Key： KMECZJXFYYTEHU-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1CCC=O

Computed Properties

• Exact Mass: 220.05112752g/mol
• Monoisotopic Mass: 220.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes